Cas no 1420890-03-4 (N-Methyl-2-methylsulfanyl-N-(piperidin-3-ylmethyl)pyrimidin-4-amine;hydrochloride)
1420890-03-4 structure
Product Name:N-Methyl-2-methylsulfanyl-N-(piperidin-3-ylmethyl)pyrimidin-4-amine;hydrochloride
CAS No:1420890-03-4
MF:C12H21ClN4S
MW:288.839939832687
CID:2170520
Update Time:2023-08-05
N-Methyl-2-methylsulfanyl-N-(piperidin-3-ylmethyl)pyrimidin-4-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- N-methyl-2-(methylthio)-n-(piperidin-3-ylmethyl)pyrimidin-4-amine hydrochloride
- N-Methyl-2-methylsulfanyl-N-(piperidin-3-ylmethyl)pyrimidin-4-amine;hydrochloride
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- Inchi: 1S/C12H20N4S.ClH/c1-16(9-10-4-3-6-13-8-10)11-5-7-14-12(15-11)17-2;/h5,7,10,13H,3-4,6,8-9H2,1-2H3;1H
- InChI Key: XGFYBAAPAHXOLR-UHFFFAOYSA-N
- SMILES: Cl.S(C)C1=NC=CC(=N1)N(C)CC1CNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 227
- Topological Polar Surface Area: 66.4
N-Methyl-2-methylsulfanyl-N-(piperidin-3-ylmethyl)pyrimidin-4-amine;hydrochloride Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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